2-chloro-N-(1-cyanocyclopentyl)acetamide
Overview
Description
2-chloro-N-(1-cyanocyclopentyl)acetamide is a useful research compound. Its molecular formula is C8H11ClN2O and its molecular weight is 186.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis 2-cyano-N-(tetrahydrocarbazole)acetamide, a compound with a structure similar to 2-chloro-N-(1-cyanocyclopentyl)acetamide, was utilized by Fadda et al. (2010) to synthesize a variety of new arylazocarbazole derivatives. The study illustrates the versatility of such compounds in generating a diverse range of heterocyclic derivatives, which are of significant interest due to their biological activity and potential therapeutic applications Fadda et al., 2010.
Organocatalysis in Chemical Reactions The cyclopropenium ion, including compounds such as 1-chloro-2,3-diphenylcyclopropenium ion, has been identified as an efficient organocatalyst in the Beckmann rearrangement of ketoximes to amides/lactams. This showcases the potential of chloroacetamide derivatives, like this compound, in facilitating chemical transformations that are fundamental in organic synthesis and pharmaceutical chemistry Srivastava et al., 2010.
Antimicrobial Compound Synthesis In the realm of medicinal chemistry, derivatives of this compound may be explored for the synthesis of antimicrobial agents. Darwish et al. (2014) conducted a study involving the synthesis of heterocyclic compounds incorporating a sulfamoyl moiety, demonstrating the potential for using related cyanoacetamide derivatives in creating compounds with significant antimicrobial properties Darwish et al., 2014.
Properties
IUPAC Name |
2-chloro-N-(1-cyanocyclopentyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O/c9-5-7(12)11-8(6-10)3-1-2-4-8/h1-5H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVKBLHXZVPGUPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78734-65-3 | |
Record name | Acetamide, 2-chloro-N-(1-cyanocyclopentyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78734-65-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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